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Compound of Interest

Compound Name: Sodium anthraquinone-2-sulfonate

Cat. No.: B089712 Get Quote

Sodium Anthraquinone-2-Sulfonate: A Technical
Safety Guide for Researchers
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for sodium
anthraquinone-2-sulfonate, tailored for research and development environments. It includes

detailed information on physical and chemical properties, toxicological data, handling

procedures, and relevant experimental protocols.

Chemical and Physical Properties
Sodium anthraquinone-2-sulfonate is a water-soluble derivative of anthraquinone.[1] It

typically appears as a beige or light yellow crystalline powder.[2][3] Key physical and chemical

data are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b089712?utm_src=pdf-interest
https://www.benchchem.com/product/b089712?utm_src=pdf-body
https://www.benchchem.com/product/b089712?utm_src=pdf-body
https://www.benchchem.com/product/b089712?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sodium_2-anthraquinonesulfonate
https://www.mdpi.com/1420-3049/25/7/1672
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN01103.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₁₄H₇NaO₅S

Molecular Weight 310.26 g/mol [4]

CAS Number 131-08-8

EC Number 205-009-5

Melting Point >300 °C [5]

Solubility
Soluble in hot and cold water;

insoluble in alcohol and ether.
[5]

Appearance
Beige to light yellow crystalline

powder.
[2][3]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents.

[5]

Toxicological Information
Sodium anthraquinone-2-sulfonate is classified as a hazardous substance. It is known to

cause skin and serious eye irritation, and may cause respiratory irritation.[6][7] Long-term

exposure to respiratory irritants may lead to airway diseases.[3] Some anthraquinone dyes

have been associated with carcinogenic effects, while others are known allergens.[3]

Acute Toxicity
Route Species Value Reference(s)

Oral Guinea Pig LD50: 21,000 mg/kg [6]

Oral Rat LD50: >8,000 mg/kg [3]

Oral Mouse LD50: >8,000 mg/kg [3]

Health Effects
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Studies on related compounds indicate potential for organ-specific effects. Oral lethal-dose

studies in guinea pigs have shown abnormal liver and kidney function tests.[4] Thirty-day oral

studies in rats have indicated changes in spleen weight, blood cell counts, and the presence of

nucleated red blood cells.[4] Ingestion may be harmful, particularly in individuals with pre-

existing liver or kidney damage.[3]

Hazard Identification and Safety Precautions
GHS Hazard Classification

Hazard Class Category Hazard Statement Reference(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[6][7]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[6][7]

Specific Target Organ

Toxicity — Single

Exposure

3
H335: May cause

respiratory irritation
[6][7]

Precautionary Measures
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Type Statement Reference(s)

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P264: Wash skin

thoroughly after handling.

P271: Use only outdoors or in

a well-ventilated area. P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.

[6][7]

Response

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P312: Call a

POISON CENTER or doctor if

you feel unwell. P332+P313: If

skin irritation occurs: Get

medical advice/attention.

P337+P313: If eye irritation

persists: Get medical

advice/attention. P362: Take

off contaminated clothing and

wash before reuse.

[6]

Storage

P403+P233: Store in a well-

ventilated place. Keep

container tightly closed. P405:

Store locked up.

[6]
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Disposal

P501: Dispose of

contents/container to an

approved waste disposal plant.

[6]

Experimental Protocols
Detailed methodologies for key toxicological assessments are outlined below. These protocols

are based on OECD guidelines and standard laboratory practices.

Acute Oral Toxicity (Based on OECD Guideline 423)
This test provides an estimate of the acute oral toxicity of a substance.

Preparation Dosing
Observation

Endpoint

Select healthy, young adult female rats Fast animals overnight Prepare dose formulation Administer a single oral dose 
 (e.g., 2000 mg/kg) via gavage

Observe for clinical signs of toxicity 
 and mortality for 14 days Record body weight weekly Perform gross necropsy at the end of the study Estimate LD50

Click to download full resolution via product page

Workflow for an acute oral toxicity study.

Skin Irritation (Based on OECD Guideline 404)
This in vivo test assesses the potential of a substance to cause skin irritation.[8][9]

Preparation Application Exposure & Observation Evaluation

Prepare the skin of an albino rabbit 
 (clipping the fur)

Apply 0.5 g of the solid substance 
 to a small area of the skin Cover with a gauze patch and semi-occlusive dressing 4-hour exposure period Remove the patch and wash the skin Score for erythema and edema at 1, 24, 48, and 72 hours Evaluate the reversibility of skin reactions for up to 14 days
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Workflow for a skin irritation test.

Eye Irritation (Based on OECD Guideline 405)
This in vivo test evaluates the potential of a substance to cause eye irritation or damage.[6][10]

Preparation Instillation

Observation
Evaluation

Select a healthy albino rabbit Examine both eyes 24 hours before the test Instill a single dose into the conjunctival sac of one eye The other eye remains untreated as a control

Score lesions of the cornea, iris, and conjunctiva 
 at 1, 24, 48, and 72 hours Observe for reversibility of effects for up to 21 days

Cell Preparation Probe Loading Treatment Detection

Culture cells to desired confluency Load cells with a cell-permeable 
 fluorogenic probe (e.g., H2DCFDA) Treat cells with sodium anthraquinone-2-sulfonate Measure fluorescence intensity (Ex/Em ~495/529 nm)
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Stimulus

Cellular Response

Downstream Effects

Sodium Anthraquinone-2-Sulfonate

Increased Reactive Oxygen Species (ROS)

Activation of MKK4/7

Phosphorylation and Activation of JNK

Phosphorylation of c-Jun Modulation of Bcl-2 family proteins

Mitochondrial Dysfunction

Caspase Activation

Apoptosis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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